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Compound of Interest

Compound Name: 3,6-Difluorophthalic anhydride

Cat. No.: B041835

A detailed analysis of polyimides derived from 3,6-Difluorophthalic anhydride (3,6-DFPA) and
2,2-bis(3,4-dicarboxyphenyl)hexafluoropropane dianhydride (6FDA) reveals distinct property
profiles, offering researchers and scientists valuable insights for material selection in diverse
applications, from gas separation membranes to advanced electronics. While both monomers
yield high-performance fluorinated polyimides, differences in their chemical structures lead to
significant variations in thermal stability, mechanical strength, and gas permeability.

Polyimides are a class of high-performance polymers renowned for their exceptional thermal,
chemical, and mechanical properties. The incorporation of fluorine atoms into the polymer
backbone, as is the case with 3,6-DFPA and 6FDA, can further enhance these characteristics,
leading to materials with low dielectric constants, improved solubility, and enhanced gas
permeability. This guide provides a comparative overview of the performance of polyimides
synthesized from these two fluorinated dianhydrides, supported by experimental data and
detailed methodologies.

Chemical Structures

The fundamental difference between the two classes of polyimides originates from the structure
of the dianhydride monomers.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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